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Compound of Interest

Compound Name: SGC-GAK-1IN
Cat. No.: B1193592
Get Quote
. J

Executive Summary: Immediate Directives

SGC-GAK-1N (CAS: 2226517-74-2) is the negative control analog for the GAK chemical probe
SGC-GAK-1.[1][2][3] Despite its designation as a "negative control" (reduced kinase affinity), it
is a fluorinated quinoline derivative with significant environmental hazard potential (WGK 3 -
Severe Water Hazard).[1][3]

Core Disposal Rules:

NO DRAIN DISPOSAL: Strictly prohibited. This compound is toxic to aquatic life.[4]

NO TRASH DISPOSAL.: Never discard vials, residue, or contaminated wipes in municipal
trash.

SEGREGATE: Treat as Hazardous Chemical Waste.[3]

HALOGEN AWARENESS: Contains Trifluoromethyl (

).[1][3] While often dissolved in non-halogenated solvents (DMSO), the solute itself is
halogenated.

Chemical Profile & Hazard Identification
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Understanding the chemical structure is the prerequisite for selecting the correct waste stream.

Physicochemical Properties

Property

Data

Relevance to Disposal

Compound Name

SGC-GAK-1IN

Labeling requirement.

Essential for waste

CAS Number 2226517-74-2 -
manifesting.[1][3]
Contains Fluorine.
Formula Halogenated waste
consideration.[1][3]
Molecular Weight 392.37 g/mol Calculation of load.[3]
- DMSO (Soluble), Water Dictates liquid waste solvent
Solubility
(Insoluble) stream.
Appearance Dark green to black solid Visual identification of spills.[3]

Hazard Classification (GHS)

Based on Safety Data Sheets (SDS) for the analog and chemical class:

e Environmental Hazard: Hazardous to the aquatic environment (Acute/Chronic).

o Health Hazard: Acute Toxicity (Oral); Skin/Eye Irritant.[3][5]

 Signal Word:WARNING

Expert Insight: Do not confuse "biological inactivity” (negative control) with "chemical safety."

The quinoline scaffold remains chemically reactive and environmentally persistent.

Operational Disposal Protocols
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Scenario A: Solid Waste (Pure Compound & Debris)

Applicability: Expired powder, residual solids in vials, contaminated gloves, weighing boats, and
pipette tips.[1]

e Containment: Place all solid waste into a dedicated Hazardous Solid Waste container.

o Note: Do not use "Biohazard" (Red Bag) bins unless the waste is also contaminated with
infectious agents (e.g., viral vectors).[1] Chemical waste takes precedence over biological
waste in classification unless the biological agent is BSL-3/4.[3]

o Packaging:

o Vials: Cap tightly. If the vial contains residual powder (>10 mg), label it specifically as
"SGC-GAK-1N Solid."[1][3]

o Sharps: Contaminated needles/syringes must go into a Chemical Sharps container, not
regular sharps.

e Labeling:
o Tag: "Hazardous Waste - Solid Debris."[3]
o Constituents: "SGC-GAK-1N, Trace DMSO, Nitrile."[1][3]

o Hazard Checkbox: Toxic, Irritant, Environmental Hazard.

Scenario B: Liquid Waste (Stock Solutions)
Applicability: High-concentration stocks (typically 10mM in DMSO).[1][3]

» Solvent Compatibility: SGC-GAK-1N is usually dissolved in DMSO.[3]
e Stream Selection:

o Standard Practice: Dispose of in the Non-Halogenated Organic Solvent stream (if DMSO
is the carrier).
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o Caveat: Although SGC-GAK-1N contains Fluorine, the concentration of halogen in a
10mM solution is typically below the threshold requiring a dedicated "Halogenated" stream
(like Chloroform/DCM).[1][3] However, always consult your local EHS officer. If your facility
requires all fluorinated compounds to go to Halogenated waste, follow that protocol.

e Procedure:
o Pour solution into the appropriate solvent carboy (e.g., "Organic Solvents").

o Rinse the empty vial with the compatible solvent (DMSO or Ethanol) and add the rinse to
the carboy.

o Deface the original vial label and dispose of the vial in Solid Chemical Waste.

Scenario C: Aqueous Waste (Cell Culture Media)
Applicability: Media containing dilute SGC-GAK-1N (e.g., 1-10

M).[1][3]

o Collection: Do not aspirate into the general vacuum trap if the trap drains to the sewer.
e Segregation: Collect media in a separate Aqueous Chemical Waste container.

e Deactivation (Dual Hazard):

o If the cells were viral-infected (e.g., Dengue/Ebola research common with GAK inhibitors):
Add Bleach (10% final vol) to deactivate the virus.[1]

o Crucial Step: Label the waste as "Bleached Aqueous Waste with Trace Chemical SGC-
GAK-1IN."[1][3] Alert EHS that the waste contains both oxidizers (bleach) and organic
traces.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for disposing of SGC-GAK-1N based on
its physical state and experimental context.
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Waste Generation:
SGC-GAK-1IN

Determine Physical State

Solid Waste Liquid Waste

Identify Solvent Base

Contaminated Debris Unused/Expired
(Gloves, Tips, Weigh Boats) Pure Compound

DISPOSAL ACTION:
Solid Hazardous Waste Bin
(Label: Toxic, Env. Hazard)

Organic Solvent Agueous Solution
(e.g., DMSO Stock) (e.g., Cell Media)

Check Local EHS Rules:
Is Trace F- counted as Halogenated?

Biological Contamination?
(Virus/Bacteria)

DISPOSAL ACTION: DISPOSAL ACTION:
Non-Halogenated Solvent Waste Halogenated Solvent Waste
(Standard for DMSO) (If strict F- rules apply)

Step 1: Chemical Deactivation
(e.g., 10% Bleach)

DISPOSAL ACTION:

Aqueous Chemical Waste
(DO NOT POUR DOWN DRAIN)
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Figure 1: Operational decision tree for SGC-GAK-1N waste segregation, ensuring compliance
with chemical and biological safety standards.

Emergency Procedures (Spill Response)

In the event of a spill of pure powder or high-concentration stock:

Evacuate & Ventilate: If the spill is significant (>100 mg powder) and outside a fume hood,
evacuate the immediate area to prevent inhalation of dust.

o PPE: Wear double nitrile gloves, safety goggles, and a lab coat. Use a P95/N95 respirator if
cleaning up powder outside a hood.

e Containment:

o Powder: Cover with wet paper towels (dampened with water or ethanol) to prevent dust
generation. Wipe up carefully.[3]

o Liquid: Absorb with vermiculite or chemical spill pads.[3]

» Disposal: Place all cleanup materials into a sealable plastic bag, then into the Solid
Hazardous Waste container. Label as "Spill Debris: SGC-GAK-1IN."[1][3]

» Decontamination: Clean the surface with a detergent solution followed by water.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. SGC-GAK-1 | Structural Genomics Consortium [thesgc.org]

e 2. SGC-GAK-1N 98 (HPLC) CA71 [sigmaaldrich.com]

e 3. Sgc-gak-1 | C18H17BrN203 | CID 134812846 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. SGC-GAK-1|2226517-76-4|MSDS [dcchemicals.com]

¢ 5. chemsafetypro.com [chemsafetypro.com]

¢ To cite this document: BenchChem. [SGC-GAK-1N Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193592/docs#sgc-gak-1n-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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